Cas no 941975-38-8 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylpropanamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylpropanamide
• CAS No: 941975-38-8
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• CID: 5502641
• PubChem ID: 7638868
• Update Time: 2025-06-23

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)propionamide
• F2761-0173
• AKOS016469113
• N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]propanamide
• 941975-38-8
• VU0496945-1
• N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]propanamide
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylpropanamide

• Inchi： 1S/C13H18N2O4S/c1-3-13(16)14-11-9-10(5-6-12(11)19-2)15-7-4-8-20(15,17)18/h5-6,9H,3-4,7-8H2,1-2H3,(H,14,16)
• InChI Key： QARGSBRSWJBTKP-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(=C(C=1)NC(CC)=O)OC)(=O)=O

Computed Properties

• Exact Mass: 298.09872823g/mol
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.1Ų

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylpropanamide

N-5-(1,1-Dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenylpropanamide: A Comprehensive Overview

The compound with CAS No. 941975-38-8, known as N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenylpropanamide, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The thiazolidin ring system, a key structural component, contributes to its stability and bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of thiazolidin derivatives in modulating cellular pathways associated with inflammation and oxidative stress. The methoxyphenyl group in this compound plays a crucial role in enhancing its pharmacokinetic properties, such as solubility and bioavailability. This makes it a promising candidate for the development of drugs targeting chronic diseases like neurodegenerative disorders and cardiovascular conditions.

One of the most intriguing aspects of N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenylpropanamide is its ability to interact with specific protein targets. Researchers have employed advanced computational techniques, such as molecular docking and dynamics simulations, to elucidate its binding mechanisms. These studies have revealed that the compound exhibits high affinity for enzymes involved in lipid metabolism and inflammatory responses, suggesting its potential as a modulator in metabolic syndrome.

Moreover, the dioxothiazolidin moiety within the molecule has been shown to possess antioxidant properties. Experimental data from in vitro assays demonstrate that this compound can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This attribute underscores its potential utility in antiaging therapies and treatments for conditions associated with oxidative stress.

Another critical area of investigation involves the synthesis and optimization of this compound. Chemists have developed innovative synthetic routes to enhance the yield and purity of N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenylpropanamide. These methods often involve multi-component reactions and catalytic processes, which not only improve efficiency but also reduce environmental impact. Such advancements are pivotal for scaling up production to meet future clinical demands.

In terms of pharmacological evaluation, preclinical studies have demonstrated that this compound exhibits favorable safety profiles. Toxicological assessments in animal models indicate minimal adverse effects at therapeutic doses, which is a crucial factor for its prospective use in human medicine. Furthermore, ongoing clinical trials are exploring its efficacy in treating inflammatory diseases, providing valuable insights into its therapeutic potential.

The structural versatility of N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenylpropanamide also opens avenues for further modification and functionalization. By introducing additional substituents or altering the thiazolidin ring system, researchers can tailor its properties to target specific biological pathways or enhance its therapeutic index. This adaptability positions it as a cornerstone for developing a new generation of medicaments.

In conclusion, N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenylpropanamide represents a significant advancement in chemical innovation with profound implications for drug discovery. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, makes it an invaluable asset in contemporary medicinal chemistry. As research continues to unravel its full potential, this compound stands at the forefront of efforts to address unmet medical needs and improve human health.